Cas no 338963-53-4 (4-Chloro-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-Chloro-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline
• CAS No: 338963-53-4
• MF: C₁₅H₁₄Cl₂N₂S
• MW: 325.256060123444
• CID: 5015036
• Update Time: 2023-08-25

4-Chloro-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{[(2-chlorophenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline
• 4-chloro-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline
• 4-Chloro-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C15H14Cl2N2S/c16-12-7-3-1-5-10(12)9-20-15-18-13-8-4-2-6-11(13)14(17)19-15/h1,3,5,7H,2,4,6,8-9H2
• InChI Key： YSWLDACZZBLBRD-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCCC2)=NC(=N1)SCC1C=CC=CC=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 5.4
• Topological Polar Surface Area: 51.1